Cas no 922737-26-6 (3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3))

3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3) structure
922737-26-6 structure
Product Name:3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3)
CAS No:922737-26-6
MF:C60H30Cl8O4
MW:1098.50180864334
CID:739181
PubChem ID:71446117
Update Time:2025-04-19

3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3) Chemical and Physical Properties

Names and Identifiers

    • 3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3)
    • pyrene,3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-dione
    • 922737-26-6
    • 3,4,5,6-Tetrachlorocyclohexa-3,5-diene-1,2-dione--pyrene (2/3)
    • DTXSID50854616
    • Inchi: 1S/3C16H10.2C6Cl4O2/c3*1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14;2*7-1-2(8)4(10)6(12)5(11)3(1)9/h3*1-10H;;
    • InChI Key: NYTWKLJNCYCUTC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(C(=C1Cl)Cl)=O)=O)Cl.ClC1=C(C(C(C(=C1Cl)Cl)=O)=O)Cl.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21

Computed Properties

  • Exact Mass: 1097.959331g/mol
  • Monoisotopic Mass: 1093.965231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 0
  • Complexity: 523
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3Ų

3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3) Related Literature

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